Cas no 29236-93-9 (2,5-Diethoxythiophenol)

• Product Name: 2,5-Diethoxythiophenol
• CAS No: 29236-93-9
• Molecular Formula: C₁₀H₁₄O₂S
• Molecular Weight: 198.28196
• MDL: MFCD03094659
• CID: 53450
• PubChem ID: 2736104

2,5-Diethoxythiophenol Properties

Names and Identifiers

• 2,5-Diethoxy Thiophenol
• 2,5-diethoxybenzenethiol
• 2,5-diethoxybenzene-1-thiol
• Benzenethiol,2,5-diethoxy
• FT-0610341
• 29236-93-9
• A5472
• CS-0206877
• Benzenethiol, 2,5-diethoxy-
• PS-5206
• AKOS006228009
• DTXSID90371130
• J-507327
• MFCD03094659
• 2, 5-diethoxybenzenethiol
• 2,5-Diethoxythiophenol
• AC-11512
• DB-020064
• JUAWFBZRMQIAID-UHFFFAOYSA-N

• MDL： MFCD03094659
• InChIKey： JUAWFBZRMQIAID-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O2S/c1-3-11-8-5-6-9(12-4-2)10(13)7-8/h5-7,13H,3-4H2,1-2H3
• SMILES： CCOC1=CC(=C(C=C1)OCC)S

Computed Properties

• Exact Mass: 198.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.071
• Heavy Atom Count: 13
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 19.5A^2

Experimental Properties

• LogP: 2.77270
• PSA: 57.26000
• Refractive Index: 1.535
• Boiling Point: 308.6°Cat760mmHg
• Flash Point: 140.4°C
• Density: 1.083

2,5-Diethoxythiophenol Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant

2,5-Diethoxythiophenol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%